Cas no 2172291-69-7 (5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-3-methylpentanoic acid)

• Product Name: 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-3-methylpentanoic acid
• CAS No: 2172291-69-7
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6301661
• PubChem ID: 165523110
• Update Time: 2025-06-13

5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-3-methylpentanoic acid
• 5-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-3-methylpentanoic acid
• 2172291-69-7
• EN300-1557953

• Inchi： 1S/C26H30N2O5/c1-16(12-24(29)30)10-11-27-25(31)22-13-17(22)14-28-26(32)33-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-9,16-17,22-23H,10-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： XDJXRRVEQTWUAX-UHFFFAOYSA-N
• SMILES： O=C(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCC(C)CC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-3-methylpentanoic acid

Comprehensive Overview of 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-3-methylpentanoic acid (CAS No. 2172291-69-7)

5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-3-methylpentanoic acid (CAS No. 2172291-69-7) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopropyl moiety, makes it a valuable intermediate for drug discovery and bioconjugation applications. Researchers often search for "Fmoc-protected amino acid derivatives" or "peptide synthesis reagents" to identify high-purity compounds like this, which are critical for advancing precision medicine and biologics development.

The compound’s unique cyclopropylformamido side chain enhances its stability and reactivity, making it ideal for constructing peptide backbones with tailored properties. In recent years, the demand for "custom peptide building blocks" has surged due to the growing interest in targeted therapies and mRNA-based vaccines. This aligns with trends in "next-generation drug delivery systems" and "biodegradable polymers," where such derivatives play a pivotal role. Analytical techniques like HPLC and mass spectrometry are commonly employed to verify its purity, a topic frequently queried in scientific forums.

Another key feature of CAS No. 2172291-69-7 is its compatibility with solid-phase peptide synthesis (SPPS), a method dominating modern peptide production. Users often search for "SPPS-compatible Fmoc reagents" or "how to optimize peptide coupling efficiency," reflecting the compound’s relevance in industrial and academic labs. Its 3-methylpentanoic acid segment further contributes to lipophilicity, a trait explored in "bioavailability enhancement" studies—a hot topic in pharmacokinetics research.

From a synthetic chemistry perspective, the compound’s Fmoc-aminomethylcyclopropyl unit offers steric control, reducing side reactions during peptide elongation. This addresses common search queries like "how to minimize epimerization in peptide synthesis." Additionally, its application in "macrocyclic peptide design" has gained traction, particularly for oncology and antimicrobial research, where rigid cyclopropyl groups improve target binding.

Storage and handling of 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-3-methylpentanoic acid require attention to moisture sensitivity, a detail often highlighted in "best practices for reagent storage" discussions. Suppliers typically recommend dessication and cold storage, aligning with user searches for "long-term stability of Fmoc compounds." These protocols ensure consistent performance in high-stakes applications like "CRISPR-based protein engineering" or "bispecific antibody development."

In summary, CAS No. 2172291-69-7 represents a cutting-edge tool for chemists exploring "structure-activity relationships (SAR)" and "peptidomimetic therapeutics." Its multifaceted utility—from enabling "click chemistry" modifications to supporting "peptide-drug conjugate (PDC)" pipelines—positions it at the forefront of biomedical innovation. As the scientific community prioritizes "green chemistry" and "automated synthesis platforms," this compound’s role is expected to expand further.